Cas no 2648938-66-1 (4-(4-fluoro-1-methyl-1H-pyrazol-3-yl)piperidine hydrochloride)

• Product Name: 4-(4-fluoro-1-methyl-1H-pyrazol-3-yl)piperidine hydrochloride
• CAS No: 2648938-66-1
• MF: C₉H₁₅ClFN₃
• MW: 219.686904191971
• MDL: MFCD34168004
• CID: 5643567
• PubChem ID: 155973364
• Update Time: 2025-10-30

4-(4-fluoro-1-methyl-1H-pyrazol-3-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluoro-1-methyl-1H-pyrazol-3-yl)piperidine hydrochloride

• MDL： MFCD34168004
• Inchi： 1S/C9H14FN3.ClH/c1-13-6-8(10)9(12-13)7-2-4-11-5-3-7;/h6-7,11H,2-5H2,1H3;1H
• InChI Key： PWULFIXWCYAUNA-UHFFFAOYSA-N
• SMILES： FC1=CN(C)N=C1C1CCNCC1.Cl

Additional information on 4-(4-fluoro-1-methyl-1H-pyrazol-3-yl)piperidine hydrochloride

Introduction to 4-(4-fluoro-1-methyl-1H-pyrazol-3-yl)piperidine hydrochloride (CAS No. 2648938-66-1)

4-(4-fluoro-1-methyl-1H-pyrazol-3-yl)piperidine hydrochloride is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 2648938-66-1, has garnered attention due to its potential applications in drug development, particularly in the modulation of biological pathways associated with neurological and cardiovascular diseases. The molecular structure of this compound integrates a fluoro-substituted pyrazole ring with a piperidine moiety, which is a common pharmacophore in medicinal chemistry, enhancing its binding affinity to biological targets.

The fluoro-pyrazole moiety is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability, pharmacokinetic properties, and overall efficacy of a drug candidate. In recent years, there has been a surge in research focusing on fluorinated heterocycles due to their ability to improve drug bioavailability and resistance to enzymatic degradation. The presence of a methyl group on the pyrazole ring further modulates the electronic properties of the molecule, potentially enhancing its interaction with specific receptors or enzymes.

4-(4-fluoro-1-methyl-1H-pyrazol-3-yl)piperidine hydrochloride has been extensively studied in the context of its potential therapeutic applications. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and enzymes involved in cancer progression. The hydrochloride salt form of the compound enhances its solubility in aqueous solutions, making it more suitable for formulation into injectable or oral medications. This solubility advantage is critical for ensuring adequate bioavailability and therapeutic efficacy.

One of the most compelling aspects of this compound is its structural similarity to known pharmacologically active agents. The piperidine ring, in particular, is a well-documented pharmacophore found in numerous FDA-approved drugs, including antipsychotics and antihistamines. By incorporating a fluoro-pyrazole moiety into this framework, researchers aim to leverage existing knowledge about piperidine-based drugs while introducing novel mechanisms of action. This approach is particularly relevant in the development of next-generation therapeutics where structural novelty is often key to overcoming resistance or side effects associated with conventional treatments.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening and molecular docking studies, which have been instrumental in evaluating the binding affinity of 4-(4-fluoro-1-methyl-1H-pyrazol-3-yl)piperidine hydrochloride to various biological targets. These studies have highlighted its potential as an inhibitor of enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are implicated in inflammatory responses and cell cycle regulation, respectively. Such findings align with the growing interest in kinase inhibition as a therapeutic strategy for conditions ranging from autoimmune disorders to certain types of cancer.

The synthesis of 4-(4-fluoro-1-methyl-1H-pyrazol-3-yl)piperidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions at the pyrazole ring followed by functional group transformations to introduce the piperidine moiety and subsequently convert it into its hydrochloride salt form. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined these processes, making it more feasible to produce this compound on an industrial scale.

In terms of pharmacokinetic properties, preliminary data indicate that 4-(4-fluoro-1-methyl-1H-pyrazol-3-yl)piperidine hydrochloride exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound demonstrates reasonable oral bioavailability and moderate plasma protein binding, suggesting potential for once-daily dosing regimens. Additionally, its metabolic stability appears promising, with no significant degradation observed under simulated physiological conditions. These attributes are crucial for developing a drug candidate that can be safely administered over extended periods without substantial accumulation or toxicity.

The potential therapeutic applications of 4-(4-fluoro-1-methyl-1H-pyrazol-3-yl)piperidine hydrochloride extend beyond oncology. Emerging research suggests that this compound may also have utility in treating neurological disorders characterized by dysregulated kinase activity. For instance, studies have indicated that fluorinated pyrazole derivatives can modulate neurotransmitter release and receptor function, making them candidates for therapies targeting conditions such as epilepsy or Parkinson’s disease. While further investigation is needed to fully elucidate these mechanisms, these findings underscore the broad therapeutic potential of this class of compounds.

Regulatory considerations are also an important aspect when evaluating new drug candidates like 4-(4-fluoro-1-methyl-1H-pyrazol-3-yl)piperidine hydrochloride. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets quality standards required for clinical trials and eventual market approval. Additionally, navigating intellectual property landscapes becomes crucial as researchers seek to protect their innovations through patents or licensing agreements. These factors collectively contribute to the overall timeline and cost associated with bringing a new drug from discovery to market.

The future direction of research on 4-(4-fluoro-1-methyl-1H-pyrazol-3-yl)piperidine hydrochloride will likely involve expanding preclinical studies to validate initial findings and exploring combination therapies that synergize with existing treatments. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory discoveries into tangible therapeutic benefits for patients worldwide. As our understanding of disease mechanisms continues to evolve at a rapid pace, compounds like this one represent promising avenues for innovation in medicine.